Cas no 2757588-67-1 (Spiro[3.3]heptan-2-yl 4-methylbenzene-1-sulfonate)

• Product Name: Spiro[3.3]heptan-2-yl 4-methylbenzene-1-sulfonate
• CAS No: 2757588-67-1
• MF: C₁₄H₁₈O₃S
• MW: 266.355923175812
• CID: 6287225
• PubChem ID: 134489162
• Update Time: 2025-05-23

Spiro[3.3]heptan-2-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL20129065
• spiro[3.3]heptan-2-yl 4-methylbenzene-1-sulfonate
• EN300-7063486
• 2757588-67-1
• Spiro[3.3]heptan-2-yl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C14H18O3S/c1-11-3-5-13(6-4-11)18(15,16)17-12-9-14(10-12)7-2-8-14/h3-6,12H,2,7-10H2,1H3
• InChI Key： JVSZCLMNSZNIPP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1CC2(CCC2)C1

Computed Properties

• Exact Mass: 266.09766561g/mol
• Monoisotopic Mass: 266.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.8Ų

Additional information on Spiro[3.3]heptan-2-yl 4-methylbenzene-1-sulfonate

Spiro[3.3]heptan-2-yl 4-methylbenzene-1-sulfonate: A Comprehensive Overview

The compound Spiro[3.3]heptan-2-yl 4-methylbenzene-1-sulfonate, also known by its CAS number NO2757588-67-1, is a unique organic compound with a spirocyclic structure and a sulfonate group attached to a methyl-substituted benzene ring. This compound has garnered attention in recent years due to its potential applications in various fields, including materials science and pharmaceutical research.

The spirocyclic structure of this compound is characterized by two rings sharing only one atom, creating a rigid and potentially bioactive framework. The sulfonate group, on the other hand, introduces hydrophilic properties, which can enhance solubility and stability in aqueous environments. Recent studies have explored the use of such compounds in drug delivery systems, where their dual functionality—rigidity and solubility—can be advantageous.

In terms of synthesis, researchers have developed efficient methods to construct the spirocyclic core of this compound using transition metal-catalyzed coupling reactions and ring-closing strategies. These methods not only improve the yield but also allow for the incorporation of various substituents, enabling fine-tuning of the compound's properties for specific applications.

One of the most promising applications of Spiro[3.3]heptan-2-yl 4-methylbenzene-1-sulfonate lies in its potential as a building block for more complex molecules with therapeutic potential. For instance, recent research has demonstrated that derivatives of this compound can act as inhibitors of certain enzymes involved in disease pathways, suggesting their potential role in drug development.

Moreover, the sulfonate group in this compound has been shown to participate in hydrogen bonding interactions, which can be exploited to design self-assembling materials or stimuli-responsive systems. These properties make it a valuable candidate for applications in nanotechnology and advanced materials.

In conclusion, Spiro[3.3]heptan-2-yl 4-methylbenzene-1-sulfonate represents an exciting area of research with diverse potential applications across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to play a significant role in advancing both academic and industrial efforts in the coming years.